Cas no 2764010-25-3 (4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid)

• Product Name: 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid
• CAS No: 2764010-25-3
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5612532
• PubChem ID: 165994575
• Update Time: 2025-10-07

4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-35031237
• 4-(2-{[(benzyloxy)carbonyl]amino}butoxy)butanoic acid
• 2764010-25-3
• 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid

• Inchi： 1S/C16H23NO5/c1-2-14(12-21-10-6-9-15(18)19)17-16(20)22-11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,17,20)(H,18,19)
• InChI Key： YQROHFATJDTDOS-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)CC(CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid

Introduction to 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid (CAS No. 2764010-25-3)

4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2764010-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both benzyloxy carbonyl and amino substituents in its structure suggests a high degree of versatility, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The benzyloxy carbonyl group, commonly known as Boc, is a protective group widely used in organic synthesis to shield reactive amine groups during chemical reactions. Its stability under various conditions makes it an ideal choice for multi-step syntheses where selective protection and deprotection are required. In contrast, the amino group is a fundamental component in biochemistry, playing a crucial role in the structure and function of proteins and other biomolecules. The strategic placement of these functional groups in 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid suggests that it may serve as a precursor for the synthesis of peptidomimetics or other bioactive compounds designed to interact with specific biological targets.

Recent advancements in drug discovery have highlighted the importance of molecules with intricate structural motifs, as they often exhibit enhanced binding affinity and selectivity towards biological receptors. The extended aliphatic chain in this compound, composed of butyl and butanoyl units, provides a hydrophobic backbone that can be tailored to optimize interactions with lipid bilayers or other hydrophobic regions within biological systems. This structural feature, combined with the polar functional groups, makes 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid a promising candidate for further investigation in medicinal chemistry.

In addition to its potential applications in drug development, this compound may also find utility in materials science and industrial chemistry. The ability to modify its structure through various synthetic pathways allows researchers to explore diverse derivatives with tailored properties. For instance, the introduction of additional functional groups or the incorporation of chiral centers could lead to novel materials with specific optoelectronic or mechanical characteristics. Such modifications are particularly relevant in the context of developing advanced polymers or functional coatings that require precise control over molecular architecture.

The synthesis of 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions is one approach that has been explored to construct the complex carbon-carbon bonds present in this molecule. These reactions are highly efficient and can be performed under mild conditions, making them suitable for large-scale production. Additionally, modern computational methods can aid in predicting reaction outcomes and optimizing synthetic routes, thereby reducing experimental trial-and-error.

From a biological perspective, the presence of both benzyloxy carbonyl and amino groups suggests that this compound may exhibit a range of pharmacological activities. For example, it could serve as a scaffold for designing molecules that inhibit protease enzymes, which are implicated in various diseases such as cancer and inflammation. Alternatively, it might be used to develop ligands that interact with neurotransmitter receptors, offering potential treatments for neurological disorders. The butanoyl moiety could also contribute to membrane interactions, making it relevant for drugs targeting bacterial infections or viral entry mechanisms.

The latest research in synthetic chemistry has emphasized the development of green chemistry approaches to minimize environmental impact while maintaining high efficiency. Techniques such as flow chemistry and solvent-free reactions are being increasingly adopted to reduce waste and energy consumption. In the context of synthesizing 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid, these methods could provide sustainable alternatives to traditional batch processing. Furthermore, biocatalysis—the use of enzymes as catalysts—has shown promise in facilitating complex transformations under mild conditions with high selectivity.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with precise biological functions. The integration of computational modeling with experimental chemistry has revolutionized drug discovery by enabling virtual screening and rapid optimization of lead candidates. This synergy between theory and practice is particularly valuable when dealing with complex molecules like 4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid, where multiple factors must be considered simultaneously.

In conclusion,4-(2-{(benzyloxy)carbonylamino}butoxy)butanoic acid (CAS No. 2764010-25-3) represents a fascinating subject of study due to its intricate structure and potential applications across multiple disciplines. Its synthesis presents both challenges and opportunities for innovation in chemical methodology, while its biological profile offers avenues for exploration in medicinal chemistry. As research progresses,this compound will likely continue to play an important role in advancing our understanding of molecular interactions and developing new therapeutic strategies.